Cas no 370878-56-1 (5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 370878-56-1
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• CID: 2824445
• PubChem ID: 20870839
• Update Time: 2025-10-28

5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID00610082
• Pyridine, 5-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-
• 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
• 5-(Trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]pyridine
• 370878-56-1
• RTEQSCVHPJOKJG-UHFFFAOYSA-N
• SCHEMBL1416558

• Inchi： 1S/C13H7F6N/c14-12(15,16)9-3-1-2-8(6-9)11-5-4-10(7-20-11)13(17,18)19/h1-7H
• InChI Key： RTEQSCVHPJOKJG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC(C(F)(F)F)=CN=1)(F)F

Computed Properties

• Exact Mass: 291.04826820g/mol
• Monoisotopic Mass: 291.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS: 370878-56-1)

The compound 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS: 370878-56-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the scalability of production but also reduced the formation of by-products, making it more suitable for industrial applications.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific kinase targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies have shown that 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine can significantly reduce the production of pro-inflammatory cytokines, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further mechanistic studies have elucidated the binding interactions of this compound with its target proteins. X-ray crystallography and molecular docking simulations have identified key hydrogen bonds and hydrophobic interactions that contribute to its high affinity and selectivity. These findings are instrumental in the design of derivatives with enhanced pharmacokinetic properties.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine. Preliminary results indicate that it can induce apoptosis in certain cancer cell lines by modulating the activity of apoptosis-related proteins. However, further studies are needed to validate these findings and assess its safety profile in clinical settings.

The compound's stability and bioavailability have also been subjects of investigation. Advanced formulation techniques, such as nanoencapsulation, have been employed to improve its solubility and absorption, addressing one of the major challenges in its development as a therapeutic agent.

In conclusion, 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS: 370878-56-1) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in various disease contexts. The integration of synthetic chemistry, structural biology, and pharmacology will be crucial in advancing this compound toward clinical applications.